Cas no 754126-86-8 (2-Piperidin-3-yl-1,3-benzoxazole)

2-Piperidin-3-yl-1,3-benzoxazole is a versatile heterocyclic compound known for its unique structural characteristics and electronic properties. This compound exhibits excellent thermal stability and high purity, making it ideal for various applications in organic synthesis. Its ability to engage in both aromatic and aliphatic interactions facilitates its use in complex molecular constructions, offering researchers a valuable tool for designing multifunctional molecules.
2-Piperidin-3-yl-1,3-benzoxazole structure
754126-86-8 structure
Product Name:2-Piperidin-3-yl-1,3-benzoxazole
CAS No:754126-86-8
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD06660810
CID:1027642
PubChem ID:4961928
Update Time:2025-10-18

2-Piperidin-3-yl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperidin-3-yl)benzo[d]oxazole
    • 2-PIPERIDIN-3-YL-1,3-BENZOXAZOLE
    • 2-Piperidin-3-yl-1,3-benzoxazole hydrochloride
    • Benzoxazole, 2-(3-piperidinyl)-
    • 2-piperidin-3-yl-1,3-benzoxazole(SALTDATA: CF3COOH)
    • BS-49372
    • AKOS016040016
    • F77182
    • FT-0646282
    • 2-(piperidin-3-yl)-1,3-benzoxazole
    • 2-Piperidin-3-yl-1,3-benzoxazole, free base
    • BB 0240338
    • F1984-0140
    • MFCD06660810
    • AB26756
    • AKOS000122836
    • EN300-12488
    • SCHEMBL1001293
    • 2-(piperidin-3-yl)benzoxazole
    • 2-(3-Piperidinyl)benzoxazole
    • FT-0693082
    • 754126-86-8
    • 2-PIPERIDIN-3-YL-BENZOOXAZOLE
    • STK502211
    • ALBB-000178
    • 2-Piperidin-3-yl-1,3-benzoxazole
    • MDL: MFCD06660810
    • Inchi: 1S/C12H14N2O/c1-2-6-11-10(5-1)14-12(15-11)9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2
    • InChI Key: MNJITFGKRQIUJN-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1CNCCC1

Computed Properties

  • Exact Mass: 202.110613074g/mol
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.1Ų

2-Piperidin-3-yl-1,3-benzoxazole Pricemore >>

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